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Compound of Interest

Compound Name: Einecs 301-950-1

Cat. No.: B12695141 Get Quote

Application Notes and Protocols for Solutions with
CAS 94087-58-8
Compound Name: 2,4,6-trichlorophenol, compound with 2,2',2''-nitrilotriethanol (1:1)

CAS Number: 94087-58-8

Molecular Formula: C₁₂H₁₈Cl₃NO₄

Molecular Weight: 346.63 g/mol

Structural Formula: A salt formed between 2,4,6-trichlorophenol and triethanolamine.

Introduction
This document provides detailed application notes and protocols for the preparation and

potential experimental use of solutions containing the compound with CAS number 94087-58-

8. This substance is a 1:1 salt of 2,4,6-trichlorophenol (TCP) and 2,2',2''-nitrilotriethanol

(triethanolamine, TEA). Given the limited direct experimental data on this specific salt, this

guide synthesizes information on its individual components to provide a framework for its use in

research.

2,4,6-trichlorophenol is a chlorinated phenol that has been utilized as a fungicide, herbicide,

and insecticide.[1] It is classified as a Group B2 probable human carcinogen by the U.S.
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Environmental Protection Agency (EPA).[1][2] Triethanolamine is a widely used tertiary amine

and triol in industrial and consumer products, primarily as an emulsifier and pH adjuster.[3]

Extreme caution must be exercised when handling this compound due to the known toxicity

and carcinogenicity of 2,4,6-trichlorophenol.

Physicochemical Properties and Data Presentation
The properties of the individual components are summarized below to guide the formulation of

solutions.

Table 1: Physicochemical Properties of 2,4,6-Trichlorophenol (TCP)

Property Value Reference

CAS Number 88-06-2 [1][4]

Molecular Formula C₆H₃Cl₃O [1][4]

Molecular Weight 197.45 g/mol [1][4]

Appearance
Clear to yellowish crystalline

solid
[1]

Melting Point 65-68 °C [4]

Boiling Point 244-246 °C [4]

Solubility in Water 0.8 g/L [4]

Vapor Pressure 0.035 hPa (20 °C) [4]

Table 2: Physicochemical Properties of Triethanolamine (TEA)
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Property Value Reference

CAS Number 102-71-6 [3]

Molecular Formula C₆H₁₅NO₃ [5]

Molecular Weight 149.19 g/mol [5]

Appearance Colorless, viscous liquid [3]

Melting Point 21.6 °C

Boiling Point 335.4 °C

Solubility in Water Miscible [6]

pKa 7.74

Experimental Protocols
Due to the lack of specific experimental data for the compound CAS 94087-58-8, the following

protocols are proposed based on the properties of its components and are intended for

exploratory research. Researchers should adapt these protocols based on their specific

experimental needs and perform thorough validation.

General Stock Solution Preparation
Objective: To prepare a high-concentration stock solution of the 2,4,6-trichlorophenol-

triethanolamine salt.

Materials:

2,4,6-trichlorophenol, compound with 2,2',2''-nitrilotriethanol (1:1) (CAS 94087-58-8)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, amber glass vials

Calibrated analytical balance

Vortex mixer
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Sterile, disposable serological pipettes and pipette tips

Protocol:

Safety Precautions: Conduct all work in a certified chemical fume hood. Wear appropriate

personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-

resistant gloves.

Weighing: Tare a sterile, amber glass vial on a calibrated analytical balance. Carefully weigh

the desired amount of the compound into the vial.

Dissolution: Add the required volume of DMSO to achieve the desired stock concentration

(e.g., 10 mM, 50 mM).

Mixing: Tightly cap the vial and vortex thoroughly until the compound is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if

necessary.

Storage: Store the stock solution at -20°C in the dark. Before each use, thaw the vial at room

temperature and vortex briefly to ensure homogeneity. Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions for in vitro Assays
Objective: To prepare diluted working solutions from the stock solution for use in cell-based or

biochemical assays.

Materials:

Stock solution of CAS 94087-58-8 in DMSO

Appropriate cell culture medium or assay buffer

Sterile, conical tubes (15 mL or 50 mL)

Sterile, disposable serological pipettes and pipette tips

Protocol:
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Safety Precautions: Perform all dilutions in a biological safety cabinet (BSC) for cell-based

assays or a chemical fume hood.

Dilution Series: Based on the desired final concentrations for your experiment, calculate the

required dilutions from the stock solution. It is recommended to perform serial dilutions.

Procedure: a. Add the appropriate volume of cell culture medium or assay buffer to a sterile

conical tube. b. Add the calculated volume of the stock solution to the medium/buffer. To

minimize precipitation, add the stock solution to the liquid while gently vortexing or swirling

the tube. c. Ensure the final concentration of the solvent (e.g., DMSO) in the working solution

is consistent across all experimental conditions and does not exceed a level that affects the

assay (typically <0.5%).

Use: Use the freshly prepared working solutions immediately for your experiments.

Mandatory Visualizations
Proposed Experimental Workflow
Caption: Figure 1. General Experimental Workflow.

Hypothetical Signaling Pathway Modulation
Given the known carcinogenic properties of 2,4,6-trichlorophenol, a potential area of

investigation could be its effect on cancer-related signaling pathways. The following diagram

illustrates a hypothetical interaction with a generic cell survival pathway.

Caption: Figure 2. Hypothetical Signaling Pathway.

Safety and Handling
Warning: 2,4,6-trichlorophenol is a probable human carcinogen and is toxic.[1][2] Handle this

compound with extreme care in a designated area.

Engineering Controls: Always work in a certified chemical fume hood.

Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (e.g.,

nitrile), and safety goggles.
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Disposal: Dispose of all waste materials (solid and liquid) containing this compound as

hazardous waste in accordance with local, state, and federal regulations.

Spill Response: In case of a spill, evacuate the area and prevent further spread. Absorb the

spill with an inert material and place it in a sealed container for hazardous waste disposal.

Do not allow it to enter drains or waterways.

Disclaimer
The information provided in these application notes and protocols is intended for use by

qualified researchers and scientists. The protocols are suggestions and should be adapted and

validated for specific experimental contexts. The user is solely responsible for all safety

precautions and for conducting experiments in accordance with all applicable regulations. The

biological effects of the compound with CAS 94087-58-8 are not well-characterized, and all

experimental outcomes are speculative until empirically validated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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